Cas no 1537984-65-8 (1-(1H-indol-5-yl)propan-2-one)

1-(1H-Indol-5-yl)propan-2-one is a versatile organic compound featuring an indole core linked to a propan-2-one moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The indole scaffold is known for its prevalence in natural products and medicinal compounds, while the ketone functionality offers reactivity for further derivatization. Its well-defined chemical properties facilitate precise modifications, making it useful in research and industrial applications. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its synthesis and purity are well-documented, supporting consistent performance in synthetic pathways.
1-(1H-indol-5-yl)propan-2-one structure
1-(1H-indol-5-yl)propan-2-one structure
Product Name:1-(1H-indol-5-yl)propan-2-one
CAS No:1537984-65-8
MF:C11H11NO
MW:173.211142778397
CID:5915907
PubChem ID:23279538
Update Time:2025-05-25

1-(1H-indol-5-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(1H-indol-5-yl)-
    • 1-(1H-indol-5-yl)propan-2-one
    • 1537984-65-8
    • EN300-1792531
    • Inchi: 1S/C11H11NO/c1-8(13)6-9-2-3-11-10(7-9)4-5-12-11/h2-5,7,12H,6H2,1H3
    • InChI Key: QXFJOHYUCSXVPD-UHFFFAOYSA-N
    • SMILES: C(C1C=CC2=C(C=1)C=CN2)C(=O)C

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • Density: 1.167±0.06 g/cm3(Predicted)
  • Boiling Point: 341.7±17.0 °C(Predicted)
  • pka: 16.81±0.30(Predicted)

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Additional information on 1-(1H-indol-5-yl)propan-2-one

Recent Advances in the Study of 1-(1H-indol-5-yl)propan-2-one (CAS: 1537984-65-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(1H-indol-5-yl)propan-2-one (CAS: 1537984-65-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 1-(1H-indol-5-yl)propan-2-one as a key intermediate in the synthesis of various biologically active molecules. Its indole scaffold, a common motif in many natural products and pharmaceuticals, makes it an attractive candidate for drug discovery. Researchers have successfully employed this compound in the development of novel kinase inhibitors, which have shown promising results in preclinical models of cancer and inflammatory diseases. The compound's ability to modulate specific signaling pathways has been a focal point of these investigations.

In addition to its role as a synthetic intermediate, 1-(1H-indol-5-yl)propan-2-one has demonstrated direct biological activity in several in vitro and in vivo studies. For instance, recent work published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects on certain enzymes involved in neurodegenerative diseases. These findings suggest that further optimization of the compound's structure could lead to the development of new therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

The pharmacological profile of 1-(1H-indol-5-yl)propan-2-one has also been explored in the context of its pharmacokinetic properties. Studies have indicated that the compound possesses favorable absorption and distribution characteristics, although its metabolic stability may require improvement for clinical applications. Researchers are currently investigating various formulation strategies to enhance its bioavailability and reduce potential side effects.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to produce 1-(1H-indol-5-yl)propan-2-one. A 2023 publication in Organic Process Research & Development described a novel catalytic method that significantly improves the yield and purity of the compound while reducing environmental impact. These methodological improvements are critical for enabling large-scale production and further pharmacological evaluation.

Looking ahead, the potential applications of 1-(1H-indol-5-yl)propan-2-one appear promising but require additional investigation. Current research efforts are directed toward understanding its mechanism of action at the molecular level and exploring its therapeutic potential in various disease models. The compound's versatility as both a synthetic building block and a potential drug candidate makes it a valuable subject for ongoing research in chemical biology and pharmaceutical sciences.

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